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For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for a technical audience and
is not a substitute for a formal safety data sheet (SDS) or professional safety consultation.
Always refer to the specific SDS provided by the manufacturer and follow all applicable safety

regulations.

Executive Summary

Direct Blue 71 (CAS No. 4399-55-7), a trisazo dye, is utilized in various industrial applications,
including as a dyeing agent for cellulosic fibers, leather, and paper.[1][2] While widely used, a
comprehensive understanding of its health and safety profile is critical for personnel handling
this compound. This guide synthesizes available data on the toxicological properties, handling
procedures, and safety precautions associated with Direct Blue 71. The information presented
is collated from multiple safety data sheets and toxicological resources. A key concern with azo
dyes, including Direct Blue 71, is their potential to metabolize into carcinogenic aromatic
amines.[3][4] Mutagenicity has been reported, although detailed toxicological properties have
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not been thoroughly investigated.[5] Therefore, cautious handling and adherence to stringent
safety protocols are imperative.

Chemical and Physical Properties

A summary of the key physical and chemical properties of Direct Blue 71 is presented below.

Property Value Source
CAS Number 4399-55-7 [5][6]
Molecular Formula C40H23N7Na4013S4 [51[6]
Molecular Weight 1029.87 g/mol [5]1[6]
Appearance Blue to black powder [51[7]
Odor Odorless [5]
Solubility Soluble in water [2]

pH 7.5 (for a 1% solution) [5]

Toxicological Information

The toxicological profile of Direct Blue 71 is not exhaustively characterized. However, available
data indicates several potential hazards.[5]

Acute Toxicity

Acute effects may result from inhalation, ingestion, or skin absorption.[5] The material is known
to cause irritation to the eyes, skin, mucous membranes, and upper respiratory tract.[5]
Quantitative LD50 and LC50 data are not consistently available.[5]

Chronic Toxicity and Carcinogenicity

A significant concern for azo dyes is their potential for reductive cleavage to form carcinogenic
aromatic amines.[3][4] While Direct Blue 71 is not listed as a carcinogen by ACGIH, IARC,
NIOSH, NTP, or OSHA, some sources suggest a possible risk of irreversible effects and
potential for carcinogenicity based on its chemical class.[3][5] Specifically, azo dyes based on
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benzidine and its derivatives have been associated with bladder cancer in exposed workers.[3]

[4]

Mutagenicity

There are reports of mutagenicity data for Direct Blue 71.[5] Azo dyes containing
phenylenediamine or benzidine moieties are of particular concern, as these can become
mutagenic.[3] The mechanism is thought to involve N-oxidation of the aromatic amine
metabolites by cytochrome P450 enzymes, leading to reactive species that can alkylate DNA.

[3]

Other Health Effects

Information regarding teratogenicity and neurotoxicity is not currently available.[5]

Hazard Identification and GHS Classification

The GHS classification for Direct Blue 71 is not consistently reported across all sources. While
many reports indicate it does not meet GHS hazard criteria, some sources provide hazard
statements.[7] One source suggests the following hazard statements: H315 (Causes skin
irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation).[8]

Safe Handling and Storage

Strict adherence to safety protocols is essential when working with Direct Blue 71.

Engineering Controls

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.[5]
Process enclosures or local exhaust ventilation should be used to control airborne levels of the
powder.[5] An eyewash station and safety shower must be readily accessible.[5]

Personal Protective Equipment (PPE)

The following PPE is recommended when handling Direct Blue 71:[5][6]
o Eye Protection: Chemical safety goggles.

o Skin Protection: Appropriate protective gloves and clothing to prevent skin contact.
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» Respiratory Protection: An approved respirator should be worn, especially when there is a
risk of dust generation.

Handling Procedures

» Avoid all personal contact, including inhalation of dust.[3]

Minimize dust generation and accumulation.[5]

Wash hands thoroughly after handling.[5]

Do not eat, drink, or smoke in areas where the chemical is handled.[3]

Remove and wash contaminated clothing before reuse.[5]

Storage

Direct Blue 71 should be stored in tightly sealed, light-resistant containers in a cool, dry, and
well-ventilated area.[1][5] It should be stored away from incompatible materials such as strong
oxidizing and reducing agents.[5]

Accidental Release and First Aid Measures
Accidental Release

In the event of a spill, use proper personal protective equipment.[5] Vacuum or sweep up the
material and place it into a suitable disposal container, avoiding the generation of dust.[5]

First Aid

¢ Inhalation: Remove the individual to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.[5]

o Skin Contact: Flush the skin with plenty of soap and water. Get medical aid if irritation
develops or persists.[5]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids. Seek immediate medical attention.[5]
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« Ingestion: If the victim is conscious, give 2-4 cupfuls of milk or water. Do not induce vomiting.

Seek immediate medical attention.[5]

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of Direct Blue 71 are not
readily available in the public domain. However, standardized assays are typically employed to
evaluate the mutagenicity and carcinogenicity of azo dyes.

Representative Mutagenicity Assay (Ames Test)

The Ames test is a widely used method to assess the mutagenic potential of a chemical.

Preparation
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Ames Test Workflow for Mutagenicity Assessment.

Azo Dye Metabolism and Carcinogenicity Pathway

The potential carcinogenicity of Direct Blue 71 is linked to its metabolic conversion into

aromatic amines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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